(3-Phenylazetidin-3-yl)methanol hydrochloride
Overview
Description
(3-Phenylazetidin-3-yl)methanol hydrochloride, also known as PZM21, is a synthetic opioid compound that has gained significant attention in recent years due to its potential as a painkiller with reduced risk of addiction and overdose.
Mechanism of Action
(3-Phenylazetidin-3-yl)methanol hydrochloride is a mu-opioid receptor agonist that selectively activates the mu-opioid receptor without activating the delta or kappa opioid receptors. This selectivity is thought to be responsible for (3-Phenylazetidin-3-yl)methanol hydrochloride's reduced risk of addiction and overdose. (3-Phenylazetidin-3-yl)methanol hydrochloride also has a unique binding mode that differs from other opioids, which may contribute to its reduced risk of addiction and overdose.
Biochemical and Physiological Effects:
(3-Phenylazetidin-3-yl)methanol hydrochloride produces analgesia by binding to mu-opioid receptors in the brain and spinal cord. This binding activates a signaling pathway that inhibits the release of neurotransmitters involved in pain signaling. (3-Phenylazetidin-3-yl)methanol hydrochloride also produces other physiological effects, including sedation, respiratory depression, and decreased gastrointestinal motility.
Advantages and Limitations for Lab Experiments
(3-Phenylazetidin-3-yl)methanol hydrochloride has several advantages for lab experiments, including its selectivity for the mu-opioid receptor and its unique binding mode. However, (3-Phenylazetidin-3-yl)methanol hydrochloride is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential applications.
Future Directions
For research on (3-Phenylazetidin-3-yl)methanol hydrochloride include further studies on its pharmacological properties, potential therapeutic applications, development of more potent and selective analogs, and studies on its safety and toxicity in humans.
Synthesis Methods
The synthesis method of (3-Phenylazetidin-3-yl)methanol hydrochloride involves a multistep process that starts with the reaction of 3-bromobenzyl bromide with sodium azide to form 3-azidobenzyl bromide. This intermediate is then reacted with ethyl glyoxylate to form the azetidinone ring. The resulting compound is then reduced with sodium borohydride to form the final product, (3-Phenylazetidin-3-yl)methanol hydrochloride.
Scientific Research Applications
(3-Phenylazetidin-3-yl)methanol hydrochloride has been extensively studied for its potential as a painkiller with reduced risk of addiction and overdose. In animal studies, (3-Phenylazetidin-3-yl)methanol hydrochloride has been shown to be effective in reducing pain without causing respiratory depression or addiction. (3-Phenylazetidin-3-yl)methanol hydrochloride has also been studied for its potential as a treatment for opioid addiction and withdrawal.
properties
IUPAC Name |
(3-phenylazetidin-3-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c12-8-10(6-11-7-10)9-4-2-1-3-5-9;/h1-5,11-12H,6-8H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPKVLCXHBZNXHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)(CO)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Phenylazetidin-3-yl)methanol hydrochloride | |
CAS RN |
90874-63-8 |
Source
|
| Record name | (3-phenylazetidin-3-yl)methanol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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